![molecular formula C11H12N2O2 B2719350 5-(2,4-Dimethoxyphenyl)-1H-imidazole CAS No. 117311-23-6](/img/structure/B2719350.png)
5-(2,4-Dimethoxyphenyl)-1H-imidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(2,4-Dimethoxyphenyl)-1H-imidazole, also known as DMPI, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMPI is a heterocyclic compound that contains an imidazole ring and two methoxy groups attached to a phenyl ring. In
Scientific Research Applications
Synthesis and Biological Evaluation
5-(2,4-Dimethoxyphenyl)-1H-imidazole derivatives have been synthesized and evaluated for their antimicrobial activities. The synthesized compounds were tested against various bacteria and fungi, showing promising results in inhibiting microbial growth. These findings suggest potential applications in developing antimicrobial agents (Altameemi, Kamel, Askar, & Nief, 2020).
Catalytic Applications
Research on this compound derivatives includes their use in catalytic processes. One study demonstrated the use of these compounds in the solvent-free synthesis of trisubstituted imidazoles, highlighting their efficiency and potential for sustainable chemistry applications (Naeimi & Aghaseyedkarimi, 2016).
Molecular Docking and Structure Analysis
Molecular docking studies have been conducted to explore the interaction of this compound derivatives with biological targets. These studies help in understanding the compound's potential pharmacological importance and its mode of action in various therapeutic applications (Rajaraman, Sundararajan, Loganath, & Krishnasamy, 2017).
Photophysical Investigations
This compound derivatives have been studied for their photophysical properties. These properties are crucial for developing applications like fluorescence sensors and non-linear optical materials. The electron-rich characteristics of these compounds contribute to their potential in these areas (Perumal, Sathish, & Mathivathanan, 2021).
properties
IUPAC Name |
5-(2,4-dimethoxyphenyl)-1H-imidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O2/c1-14-8-3-4-9(11(5-8)15-2)10-6-12-7-13-10/h3-7H,1-2H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSKPTAMUKOFFEH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C2=CN=CN2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.